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Compound of Interest

Compound Name: 2-Chloro-p-xylene

Cat. No.: B1217518 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 2-chloro-p-
xylene as a solvent in chemical reactions. Due to its high boiling point and relative inertness

under certain conditions, 2-chloro-p-xylene can be a valuable solvent for specific synthetic

applications, particularly those requiring elevated temperatures.

Physicochemical Properties
A summary of the key physical and chemical properties of 2-chloro-p-xylene is presented in

the table below. Its high boiling point makes it suitable for reactions that require sustained high

temperatures to proceed at a reasonable rate.
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Property Value Reference

CAS Number 95-72-7 [1][2]

Molecular Formula C₈H₉Cl [3]

Molecular Weight 140.61 g/mol [3]

Boiling Point 186-187 °C [3]

Melting Point 2 °C [3]

Density 1.049 g/mL at 25 °C [3]

Appearance Colorless to light yellow liquid [1]

Solubility Slightly soluble in water. [4]

Application 1: Solvent for the Synthesis of 2,5-
Dichloro-p-xylene
2-Chloro-p-xylene can serve as both a reactant and a solvent in the synthesis of 2,5-dichloro-

p-xylene, a valuable intermediate in the production of pesticides and other fine chemicals.[5][6]

Utilizing an excess of 2-chloro-p-xylene as the reaction medium can help to control the

reaction temperature and facilitate the selective formation of the desired product.

Experimental Protocol: Ferric Chloride Catalyzed
Chlorination
This protocol is adapted from the process described in U.S. Patent 4,608,448.[3]

Materials:

2-chloro-p-xylene

Anhydrous ferric chloride (FeCl₃)

Methylene chloride (for workup)

Anhydrous sodium sulfate (for drying)
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Equipment:

Round-bottom flask equipped with a mechanical stirrer and a reflux condenser

Heating mantle

Gas bubbler

Separatory funnel

Filtration apparatus

Rotary evaporator

Procedure:

To a round-bottom flask equipped with a mechanical stirrer and a reflux condenser, add 2-
chloro-p-xylene and anhydrous ferric chloride. A 100% stoichiometric excess of 2-chloro-p-
xylene should be used to serve as the reaction solvent.[3]

Heat the mixture to 65-68 °C with continuous stirring.[3]

Maintain the reaction at this temperature for approximately 7 hours. The reaction progress

can be monitored by gas chromatography.[3]

After the reaction is complete, cool the mixture to room temperature.[3]

Wash the reaction mixture three times with methylene chloride.[3]

Remove the ferrous chloride by filtration.[3]

Wash the filtrate containing the product three times with water in a separatory funnel.[3]

Dry the organic layer over anhydrous sodium sulfate.[3]

Concentrate the solution by vacuum distillation to remove the methylene chloride and any

unreacted 2-chloro-p-xylene, yielding the 2,5-dichloro-p-xylene product.[3]

Quantitative Data:
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Reactant Ratio (2-
chloro-p-
xylene:FeCl₃)

Temperature (°C) Reaction Time (h)
Yield of 2,5-
dichloro-p-xylene
(%)

2:1 (100% excess) 65-68 7

Not specified in

patent, but implied to

be high

Logical Workflow for the Synthesis of 2,5-dichloro-p-
xylene

2-chloro-p-xylene (solvent & reactant)
Anhydrous Ferric Chloride (catalyst)

Heating at 65-68°C for 7h

Cooling
Methylene Chloride Wash

Filtration

Water Wash
Drying (Na2SO4)

Vacuum Distillation

2,5-dichloro-p-xylene

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2,5-dichloro-p-xylene.

Potential Applications and Considerations
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While specific, documented examples are limited, the properties of 2-chloro-p-xylene suggest

its potential as a high-boiling point, non-polar solvent in other high-temperature reactions.

Chlorinated aromatic solvents are sometimes employed in polymer synthesis and the

manufacturing of agrochemicals.[4][6] Researchers may consider 2-chloro-p-xylene as a

potential solvent in reactions such as:

High-temperature nucleophilic aromatic substitutions: Where a high-boiling, relatively inert

solvent is required.

Certain metal-catalyzed cross-coupling reactions: Although not widely documented, its

properties are similar to other solvents used in these reactions.

Polymerization reactions: For monomers that are soluble in chlorinated aromatic

hydrocarbons.[7]

Safety Precautions:

2-chloro-p-xylene is a flammable liquid and may be irritating and narcotic in high

concentrations.[4] It is essential to handle this solvent in a well-ventilated fume hood and to

wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a

lab coat. For detailed safety information, consult the Material Safety Data Sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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